Cas no 18997-54-1 (b-Phenylethyl b-D-Glucoside)

• Product Name: b-Phenylethyl b-D-Glucoside
• CAS No: 18997-54-1
• MF: C₁₄H₂₀O₆
• MW: 284.305005073547
• MDL: MFCD04972099
• CID: 123291
• PubChem ID: 11289099
• Update Time: 2025-09-28

b-Phenylethyl b-D-Glucoside Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, 2-phenylethyl
• PHENYLETHYL BETA-D-GLUCOPYRANOSIDE
• (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-(2-phenylethoxy)oxane-3,4,5-triol
• β-Phenylethyl β-D-Gl
• β-Phenylethyl β-D-Glucopyranoside
• Β-PHENYLETHYL Β-D-GLUCOSIDE
• 2-Phenylethyl
• A-D-Glucopyranoside
• A-D-Glucoside
• A-Phenylethanol Glucoside
• A-Phenylethyl
• Phenethyl
• Phenylethyl 2-Glucoside
• Phenylethyl-b-D-glucopyranoside
• FS-8496
• NCGC00169593-01
• DTXSID801303726
• CHEBI:182253
• SCHEMBL8843011
• ACon1_001188
• CHEMBL510617
• 2-Phenylethyl beta-D-glucopyranoside, >=95% (LC/MS-ELSD)
• 2-Phenylethyl O-beta-D-Glucopyranoside
• 2-phenylethyl-beta-d-glucopyranoside
• 18997-54-1
• MEGxp0_000929
• AKOS027327179
• BRD-K59028558-001-01-0
• (2R,3S,4S,5R,6R)-2-(Hydroxymethyl)-6-phenethoxytetrahydro-2H-pyran-3,4,5-triol
• NCGC00169593-02
• Phenylethyl b-D-glucopyranoside
• beta -Phenylethyl beta -D-Glucoside
• 2-Phenylethyl b-D-glucopyranoside
• 2-Phenylethyl-beta-glucopyranoside
• 2-Phenylethanol-O-B-D-glucopyranoside
• 2-(hydroxymethyl)-6-(2-phenylethoxy)oxane-3,4,5-triol
• 2-(hydroxymethyl)-6-phenethyloxy-tetrahydropyran-3,4,5-triol
• CHEBI:174715
• SB47487
• FT-0673757
• 2-phenylethyl beta-D-glucopyranoside
• SCHEMBL12812271
• (-)-Phenethyl beta-D-glucopyranoside
• Phenethyl beta-D-glucopyranoside
• Phenylethyl I(2)-D-glucopyranoside
• b-Phenylethyl b-D-Glucoside
• DB-228239
• G78695

• MDL： MFCD04972099
• Inchi： 1S/C14H20O6/c15-8-10-11(16)12(17)13(18)14(20-10)19-7-6-9-4-2-1-3-5-9/h1-5,10-18H,6-8H2/t10-,11-,12+,13-,14-/m1/s1
• InChI Key： MLRIJUWUQTVDQE-RKQHYHRCSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 284.12600
• Monoisotopic Mass: 284.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• PSA: 99.38000
• LogP: -0.95440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds

Additional information on b-Phenylethyl b-D-Glucoside

Introduction to b-Phenylethyl b-D-Glucoside (CAS No. 18997-54-1)

b-Phenylethyl b-D-Glucoside, identified by the Chemical Abstracts Service Number (CAS No.) 18997-54-1, is a glycoside compound that has garnered significant attention in the field of chemobiology and pharmaceutical research. This compound, characterized by its unique structural configuration, exhibits a range of biological activities that make it a subject of intense study. The b-D-Glucoside moiety contributes to its solubility and stability, while the b-Phenylethyl group imparts specific pharmacophoric properties, making it a promising candidate for drug development.

The structural composition of b-Phenylethyl b-D-Glucoside involves a glucose unit linked to a phenylethyl moiety through an β-glycosidic bond. This configuration is not only chemically intriguing but also biologically relevant. The presence of the phenylethyl group suggests potential interactions with various biological targets, including enzymes and receptors, which are critical for modulating physiological processes. Such interactions have been explored in recent studies, particularly in the context of neuroprotective and anti-inflammatory applications.

Recent advancements in glycoscience have highlighted the importance of glycosides in drug design. b-Phenylethyl b-D-Glucoside exemplifies how glycosidic structures can enhance the bioavailability and target specificity of therapeutic agents. The glucoside component not only improves solubility but also modulates metabolic pathways, thereby increasing the compound's pharmacological efficacy. Studies have demonstrated that glycosides can act as potent inhibitors of various enzymes, making them valuable in the treatment of metabolic disorders and inflammatory conditions.

In the realm of medicinal chemistry, b-Phenylethyl b-D-Glucoside has been investigated for its potential role in modulating neurotransmitter systems. The phenylethyl group is known to have structural similarities to certain neurotransmitters and neuromodulators, suggesting that this compound could interact with central nervous system (CNS) receptors. Preliminary research indicates that it may have neuroprotective effects, particularly in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings are supported by studies showing that glycosides can cross the blood-brain barrier and exert their effects within the CNS.

The anti-inflammatory properties of b-Phenylethyl b-D-Glucoside are another area of active investigation. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders, diabetes, and autoimmune conditions. By targeting inflammatory pathways, this compound may offer therapeutic benefits. Research has shown that glycosides can inhibit key pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated tissue damage. The unique structural features of b-Phenylethyl b-D-Glucoside make it an attractive candidate for further exploration in this context.

Moreover, the compound's potential role in cancer therapy has not been overlooked. Glycosides have been shown to exhibit anti-proliferative and pro-apoptotic effects in various cancer cell lines. The β-glycosidic bond in b-Phenylethyl b-D-Glucoside may facilitate interactions with specific glycoproteins on cancer cell surfaces, disrupting normal cellular functions and inducing cell death. Additionally, its ability to modulate carbohydrate metabolism could provide a novel therapeutic approach for cancers that rely on altered metabolic pathways.

The synthesis and purification of b-Phenylethyl b-D-Glucoside are critical steps in its development as a pharmaceutical agent. Advanced synthetic methodologies have been employed to ensure high purity and yield, which are essential for clinical trials and commercialization. Techniques such as enzymatic glycosylation and chemoenzymatic synthesis have improved the efficiency of producing this compound, making it more feasible for large-scale applications.

The pharmacokinetic profile of b-Phenylethyl b-D-Glucoside is another important consideration in its development. Studies have shown that glycosides can exhibit prolonged half-lives due to their improved solubility and stability. This characteristic could enhance therapeutic efficacy while reducing dosing frequency. Additionally, understanding its absorption, distribution, metabolism, and excretion (ADME) properties is crucial for optimizing dosage regimens and minimizing potential side effects.

Future research directions for b-Phenylethyl b-D-Glucoside include exploring its mechanism of action in greater detail. Investigating how it interacts with specific biological targets at the molecular level will provide insights into its therapeutic potential and help identify possible modifications for improved efficacy. Additionally, preclinical studies are needed to assess its safety profile and optimal dosing strategies before human trials can commence.

The growing interest in natural product-inspired drug design has positioned b-Phenylethyl b-D-Glucoside as a promising candidate for further development. Many therapeutic agents today are derived from natural products or inspired by their structures, highlighting the importance of exploring such compounds for new treatments. The unique combination of structural features in b-Phenylethyl b-D-Glucoside makes it an attractive candidate for further investigation in this area.

In conclusion,b-Phenylethyl b-D-Glucoside (CAS No. 18997-54-1) is a multifaceted compound with significant potential in pharmaceutical applications. Its structural features contribute to its biological activities, making it a valuable candidate for treating neurological disorders, inflammatory conditions, metabolic diseases, and cancer. Continued research into its mechanisms of action and pharmacokinetic properties will further elucidate its therapeutic potential and pave the way for new treatments.